5-methyl-2-phenylhex-4-enenitrile
Overview
Description
5-Methyl-2-phenylhex-4-enenitrile is a chemical compound with the molecular formula C13H15N . It has a molecular weight of 185.2649 .
Molecular Structure Analysis
The molecular structure of 5-methyl-2-phenylhex-4-enenitrile consists of a phenyl group (a ring of 6 carbon atoms) attached to a 6-carbon chain with a nitrile group (-CN) and a methyl group (-CH3) attached . The exact spatial arrangement of these groups can be determined using techniques like X-ray crystallography or NMR spectroscopy.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-methyl-2-phenylhex-4-enenitrile involves the reaction of 5-methyl-2-phenylhex-4-ene-1-ol with cyanogen bromide in the presence of a base to form the nitrile.", "Starting Materials": [ "5-methyl-2-phenylhex-4-ene-1-ol", "Cyanogen bromide", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 5-methyl-2-phenylhex-4-ene-1-ol in a suitable solvent (e.g. dichloromethane).", "Step 2: Add cyanogen bromide to the reaction mixture.", "Step 3: Add a base (e.g. sodium hydroxide) to the reaction mixture to initiate the reaction.", "Step 4: Stir the reaction mixture at room temperature for several hours.", "Step 5: Extract the product with a suitable solvent (e.g. diethyl ether).", "Step 6: Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
38179-48-5 |
Product Name |
5-methyl-2-phenylhex-4-enenitrile |
Molecular Formula |
C13H15N |
Molecular Weight |
185.3 |
Purity |
85 |
Origin of Product |
United States |
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